Cas no 2260683-78-9 (6-bromo-4-fluoro-1-methyl-benzimidazole)

• Product Name: 6-bromo-4-fluoro-1-methyl-benzimidazole
• CAS No: 2260683-78-9
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• CID: 5184569
• PubChem ID: 137372651
• Update Time: 2026-03-05

6-bromo-4-fluoro-1-methyl-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-bromo-4-fluoro-1-methyl-
• 6-bromo-4-fluoro-1-methyl-benzimidazole
• 6-bromo-4-fluoro-1-methyl-1H-1,3-benzodiazole
• 2260683-78-9
• DB-383385
• 6-Bromo-4-fluoro-1-methyl-1H-benzo[d]imidazole
• XH0072
• 6-bromo-4-fluoro-1-methyl-1,3-benzodiazole
• G69764
• 6-Bromo-4-fluoro-1-methyl-1H-benzimidazole
• SCHEMBL20600776

• Inchi： 1S/C8H6BrFN2/c1-12-4-11-8-6(10)2-5(9)3-7(8)12/h2-4H,1H3
• InChI Key： UAMVVUCPJCVUCB-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC(Br)=CC(F)=C2N=1

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-bromo-4-fluoro-1-methyl-benzimidazole

Comprehensive Overview of 6-Bromo-4-Fluoro-1-Methyl-Benzimidazole (CAS No. 2260683-78-9): Properties, Applications, and Industry Insights

6-Bromo-4-fluoro-1-methyl-benzimidazole (CAS No. 2260683-78-9) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This benzimidazole derivative features a unique molecular structure incorporating bromine and fluorine substituents, which enhance its reactivity and selectivity in synthetic pathways. With the growing demand for halogenated organic compounds in drug discovery, this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s CAS registry number 2260683-78-9 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Its 6-bromo-4-fluoro substitution pattern is particularly noteworthy, as it influences electronic properties and binding affinity in biological systems. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with trends in targeted therapy and antibiotic resistance research—topics dominating scientific discourse in 2024.

From a synthetic chemistry perspective, 6-bromo-4-fluoro-1-methyl-benzimidazole exemplifies the strategic use of halogenation to modulate compound behavior. The methyl group at the 1-position further enhances stability, making it suitable for multi-step reactions. Industry reports emphasize its role in developing fluorescence probes and electronic materials, addressing emerging needs in diagnostics and renewable energy technologies. Environmental considerations also drive interest in its green synthesis methods, reflecting broader shifts toward sustainable chemistry.

Market analysts note rising queries for "benzimidazole derivatives suppliers" and "halogenated heterocycles applications," underscoring commercial relevance. Regulatory-compliant handling and storage protocols are essential, given its classification as a specialty chemical. As AI-driven drug discovery accelerates, compounds like CAS 2260683-78-9 are increasingly integrated into virtual screening libraries, answering frequent search trends on "AI in medicinal chemistry."

In summary, 6-bromo-4-fluoro-1-methyl-benzimidazole represents a convergence of innovation and practicality. Its adaptability across disciplines—from pharmaceutical intermediates to advanced material precursors—positions it as a compound of enduring scientific and industrial value. Ongoing research into its structure-activity relationships promises to unlock further applications, solidifying its role in next-generation chemical solutions.